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For Researchers, Scientists, and Drug Development Professionals

In environments where the presence of flammable gases, vapors, or combustible dust poses a

significant risk of explosion, ensuring the safety of electronic equipment is paramount. Intrinsic

safety (IS) is a crucial protection technique that limits the electrical and thermal energy of

equipment to a level below that which can cause ignition. This in-depth technical guide

provides a comprehensive overview of the core principles, design considerations, certification

standards, and experimental validation of intrinsically safe sensors for professionals in

research, scientific, and pharmaceutical development fields.

Core Principles of Intrinsic Safety
Intrinsic safety is a preventative approach that ensures an electronic circuit is incapable of

causing an explosion in a hazardous atmosphere, both in normal operation and under fault

conditions.[1][2] This is fundamentally different from explosion-proof or flameproof methods,

which are designed to contain an explosion within an enclosure.[3] The core principle of

intrinsic safety revolves around limiting two key sources of ignition:

Spark Ignition: Preventing the generation of electrical sparks with sufficient energy to ignite a

flammable mixture.[4][5]

Thermal Ignition: Ensuring that the surface temperature of any component does not rise to a

level that can ignite the surrounding hazardous atmosphere.[4][6]
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This is achieved by meticulously designing circuits to operate at very low power levels.[7] An

intrinsically safe system is composed of three main components:

Intrinsically Safe Apparatus: The sensor or device located in the hazardous area.[8]

Associated Apparatus (Safety Barrier): An energy-limiting device, such as a Zener barrier or

galvanic isolator, located in the safe (non-hazardous) area. This barrier restricts the voltage

and current that can be transmitted to the hazardous area.[9][10]

Interconnecting Cable: The wiring that connects the intrinsically safe apparatus to the

associated apparatus.[9]

Design and Certification of Intrinsically Safe
Sensors
The design and certification of an intrinsically safe sensor is a rigorous process governed by

international standards to ensure the highest level of safety.

Hazardous Area Classification
The first step in designing and selecting an intrinsically safe sensor is to understand the

classification of the hazardous environment in which it will be used.[11] Hazardous areas are

categorized into Zones (IEC/ATEX) or Divisions (North America) based on the likelihood of the

presence of an explosive atmosphere.
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IEC/ATEX Zone Description
North American

Division
Description

Zone 0

An area where an

explosive gas

atmosphere is present

continuously or for

long periods.[12]

Division 1

An area where

ignitable

concentrations of

flammable gases or

vapors can exist

under normal

operating conditions.

[13]

Zone 1

An area where an

explosive gas

atmosphere is likely to

occur in normal

operation

occasionally.[12]

Division 1

An area where

ignitable

concentrations of

flammable gases or

vapors can exist

under normal

operating conditions.

[13]

Zone 2

An area where an

explosive gas

atmosphere is not

likely to occur in

normal operation but,

if it does occur, will

persist for only a short

period.[12]

Division 2

An area where

ignitable

concentrations of

flammable gases or

vapors are present

only under abnormal

operating conditions.

[13]

Gas Groups and Temperature Classes
Hazardous atmospheres are further classified by Gas Groups, which are based on the ignition

energy of the gas, and Temperature Classes, which relate to the auto-ignition temperature of

the substance.
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Gas Group (IEC/ATEX) Representative Gas
Minimum Ignition Energy

(Approx.)

IIC Acetylene, Hydrogen 20 µJ[4]

IIB Ethylene, Propane 60 µJ

IIA Methane, Propane 200 µJ

Temperature Class Maximum Surface Temperature

T1 450°C

T2 300°C

T3 200°C

T4 135°C[14]

T5 100°C

T6 85°C

Entity Parameters and the Control Drawing
The safety of an intrinsically safe system is verified through a process known as "entity

calculation," which compares the electrical parameters of the components in the loop.[15][16]

These parameters, known as Entity Parameters, are specified by the manufacturer and are

crucial for ensuring that the energy in the circuit remains below the ignition threshold.

The key entity parameters for the Associated Apparatus (Barrier) are:

Uo (or Voc): Maximum output voltage.

Io (or Isc): Maximum output current.

Po: Maximum output power.

Co (or Ca): Maximum permissible external capacitance.
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Lo (or La): Maximum permissible external inductance.

The key entity parameters for the Intrinsically Safe Apparatus (Sensor) are:

Ui (or Vmax): Maximum input voltage.

Ii (or Imax): Maximum input current.

Pi: Maximum input power.

Ci: Internal capacitance.

Li: Internal inductance.

For a system to be intrinsically safe, the following conditions must be met:

Uo ≤ Ui

Io ≤ Ii

Po ≤ Pi

Co ≥ Ci + Ccable

Lo ≥ Li + Lcable

Where Ccable and Lcable are the capacitance and inductance of the interconnecting cable.

These parameters and the overall system design are documented in a Control Drawing, which

is a critical document for the safe installation and maintenance of the system.[17][18]

Certification Standards
To be marketed and used in hazardous areas, intrinsically safe sensors must be certified by a

recognized body according to specific standards. The primary international standards are:

IECEx (International Electrotechnical Commission System for Certification to Standards

Relating to Equipment for Use in Explosive Atmospheres): A globally recognized certification

scheme.[17]
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ATEX (Atmosphères Explosibles): A mandatory directive for equipment used in hazardous

areas within the European Union.[12]

UL 913: The standard for Intrinsically Safe Apparatus and Associated Apparatus for Use in

Class I, II, and III, Division 1, Hazardous (Classified) Locations in the United States.[19][20]

CSA: Standards from the Canadian Standards Association for hazardous locations in

Canada.

Experimental Protocols for Intrinsic Safety
Certification
The certification of intrinsically safe sensors involves a series of rigorous experimental tests to

verify that they cannot cause ignition under any foreseeable condition. These tests are primarily

defined in the IEC 60079-11 standard.[18]

Spark Ignition Testing
Objective: To determine if any spark generated by the sensor's circuitry, under normal and fault

conditions, has enough energy to ignite the most easily ignitable concentration of a specified

hazardous gas.

Methodology:

Test Apparatus: A specialized Spark Test Apparatus (STA) is used, which creates sparks

between a rotating tungsten wire and a cadmium disc within an explosion chamber.[7][21]

Test Gas Mixture: The explosion chamber is filled with a precisely controlled mixture of the

representative gas for the gas group being tested (e.g., a hydrogen-air mixture for Group IIC)

at its most easily ignitable concentration.[7]

Circuit Connection: The circuit of the sensor under test is connected to the STA.

Fault Simulation: The test is conducted under normal operating conditions and with the

application of "countable faults." A fault is considered "countable" if a component is operating

at more than two-thirds of its rated value. For the highest level of protection ('ia' for Zone 0),

the circuit must remain safe with up to two countable faults applied.[4][22]
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Procedure: The STA is run for a specified number of revolutions (e.g., up to 440 revolutions

for calibration).[7] The electrical parameters (voltage and current) of the circuit are

monitored.

Pass/Fail Criteria: The sensor passes the test if no ignition of the gas mixture occurs during

the specified number of sparks under all tested conditions, including the application of a

safety factor of 1.5 to the energy levels for 'ia' and 'ib' protection levels.[5][23]

Thermal Ignition Testing
Objective: To ensure that the surface temperature of any component of the sensor does not

exceed the specified Temperature Class limit, even under fault conditions.

Methodology:

Test Setup: The sensor is placed in a test chamber, and thermocouples are attached to the

surfaces of its components.

Fault Conditions: The sensor's circuitry is subjected to the most onerous fault conditions that

would lead to the maximum power dissipation in its components. This can be achieved by

applying fault voltages and currents.[4]

Temperature Measurement: The surface temperature of each component is continuously

monitored until it reaches a stable maximum value.

Pass/Fail Criteria: The sensor passes the test if the maximum measured surface

temperature of any component, under any fault condition, remains below the maximum

temperature specified for its designated Temperature Class. For small components, a power

dissipation of 1.3W is often considered to meet the T4 (135°C) temperature classification

without further testing.[14][24]

Fault Analysis
Objective: To systematically identify all possible fault conditions in the sensor's circuitry and

assess their impact on the energy levels and component temperatures.

Methodology:
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Circuit Analysis: A detailed analysis of the sensor's circuit diagram is performed to identify all

components and their interconnections.

Failure Mode and Effects Analysis (FMEA): Each component is analyzed for its potential

failure modes (e.g., open circuit, short circuit, change in value).

Application of Faults: The analysis considers the application of single and multiple "countable

faults" to the circuit. Components operating within two-thirds of their ratings are generally

considered infallible and their failure is not counted.[4]

Assessment: The effect of each fault or combination of faults on the output voltage, current,

and power, as well as on the temperature of other components, is determined through

calculation and, if necessary, practical testing.

Pass/Fail Criteria: The design is considered safe if, under all credible fault scenarios, the

energy levels remain below the ignition curves and the component temperatures stay within

the specified T-class.

Visualizing Key Processes in Intrinsic Safety
Diagrams created using the DOT language can effectively illustrate the logical flows and

relationships in the design and certification of intrinsically safe sensors.
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Preparation Phase

Evaluation Phase

Certification & Surveillance

Start: Need for IS Sensor Certification

Define Product Scope & Standards (IEC 60079)

Select IECEx Certification Body (ExCB) & Test Lab (ExTL)

Prepare Technical Documentation

Submit Application & Documentation to ExCB

Sample Testing at ExTL (Spark & Thermal Ignition) Quality Assessment Report (QAR) Audit of Manufacturing Facility

Issuance of IECEx Certificate of Conformity (CoC)

Ongoing Surveillance Audits

Certified Intrinsically Safe Sensor

Click to download full resolution via product page

IECEx Certification Workflow for an Intrinsically Safe Sensor.
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System Components & Parameters

Verification Checks

System Safety Assessment

Associated Apparatus (Barrier)
Get Uo, Io, Po, Co, Lo

Is Uo <= Ui?

Is Io <= Ii?

Is Po <= Pi?

Is Co >= Ci + Ccable?

Is Lo >= Li + Lcable?

IS Apparatus (Sensor)
Get Ui, Ii, Pi, Ci, Li

Interconnecting Cable
Get Ccable, Lcable

System is NOT Intrinsically Safe
(Re-evaluate components)

No

No

No

No

System is Intrinsically Safe

All YesNo

Click to download full resolution via product page

Logical Flow for Verifying an Intrinsically Safe Loop.
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Conclusion
For researchers, scientists, and drug development professionals working in potentially

explosive atmospheres, a thorough understanding of intrinsic safety is not just a matter of

compliance, but a critical aspect of ensuring a safe working environment. The principles of

energy limitation, coupled with rigorous design, testing, and certification processes, provide a

robust framework for the safe application of electronic sensors in hazardous locations. By

carefully considering hazardous area classifications, adhering to the entity parameter concept,

and ensuring proper installation and maintenance in accordance with control drawings, the

risks of ignition can be effectively mitigated, allowing for the safe and reliable operation of

sensitive instrumentation in critical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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